Cas no 5938-68-1 (3-(prop-2-en-1-ylsulfanyl)[1,2,4]triazolo[3,4-b][1,3]benzothiazole)

• Product Name: 3-(prop-2-en-1-ylsulfanyl)[1,2,4]triazolo[3,4-b][1,3]benzothiazole
• CAS No: 5938-68-1
• MF: C₁₁H₉N₃S₂
• MW: 247.339258909225
• CID: 1618390
• PubChem ID: 2230988
• Update Time: 2025-04-21

3-(prop-2-en-1-ylsulfanyl)[1,2,4]triazolo[3,4-b][1,3]benzothiazole Chemical and Physical Properties

Names and Identifiers

• 3-(prop-2-en-1-ylsulfanyl)[1,2,4]triazolo[3,4-b][1,3]benzothiazole
• 1,2,4-Triazolo[3,4-b]benzothiazole, 3-(2-propen-1-ylthio)-
• 3-(Allylsulfanyl)[1,2,4]triazolo[3,4-b][1,3]benzothiazole
• 3-Allylsulfanyl-benzo[4,5]thiazolo[2,3-c][1,2,4]triazole
• 1-prop-2-enylsulfanyl-[1,2,4]triazolo[3,4-b][1,3]benzothiazole
• SR-01000474839
• 328022-13-5
• EU-0042844
• 5938-68-1
• CDS1_004423
• SCHEMBL11745359
• CCG-109901
• BIM-0030116.P001
• STK858698
• AKOS000531101
• SR-01000474839-1
• AG-690/13702202
• DTXSID80367108
• DivK1c_005463
• CBMicro_030087
• Z20238901

• Inchi： 1S/C11H9N3S2/c1-2-7-15-10-12-13-11-14(10)8-5-3-4-6-9(8)16-11/h2-6H,1,7H2
• InChI Key： HFZKXLDINQAKRE-UHFFFAOYSA-N
• SMILES： S1C2=NN=C(N2C2C=CC=CC1=2)SCC=C

Computed Properties

• Exact Mass: 247.02397
• Monoisotopic Mass: 247.023789
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.7
• XLogP3: 4.2

Experimental Properties

• Density: 1.43
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.761
• PSA: 30.19